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Compound of Interest

(5-Chlorobenzofuran-2-yl)boronic
Compound Name: d
aci

Cat. No.: B151794

An In-depth Technical Guide to the Safety and Handling of (5-Chlorobenzofuran-2-yl)boronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and application
context for (5-Chlorobenzofuran-2-yl)boronic acid. The information is compiled from material
safety data sheets and chemical supplier information to ensure a high standard of safety and
operational guidance for laboratory and research professionals.

Chemical Identification and Properties

(5-Chlorobenzofuran-2-yl)boronic acid is an organic compound frequently used in synthetic
chemistry. It serves as a building block in the creation of more complex molecules, particularly
in the development of novel bioactive compounds and materials.[1][2] Its utility is primarily
derived from the boronic acid functional group, which allows for participation in cross-coupling
reactions.
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Property Value

CAS Number 223576-64-5[3]
Molecular Formula CsHeBCIO3][3]
Molecular Weight 196.4 g/mol [3]
Physical Form Solid

Purity Typically =97-98%]3]

Hazard Identification and GHS Classification

This chemical is considered hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[4] Adherence to the following classifications and precautionary
measures is mandatory.

GHS Classification Hazard Statement Precautionary Codes
Skin Corrosion/Irritation, H315: Causes skin irritation[4] P264, P280, P302+P352,
Category 2 [5] P332+P313, P362+P364
Serious Eye Damage/Eye H319: Causes serious eye P280, P305+P351+P338,
Irritation, Category 2/2A irritation[4][5] P337+P313

Specific target organ toxicity H335: May cause respiratory P261, P271, P304+P340,
(single exposure), Category 3 irritation[4] P403+P233

Note: Hazard and precautionary statements are based on data for this compound and closely
related benzofuran boronic acids.

Personal Protective Equipment (PPE)

Adequate personal protective equipment is essential to minimize exposure and ensure
personal safety when handling (5-Chlorobenzofuran-2-yl)boronic acid.
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Required Personal Protective Equipment

Respirator (if dust is generated)
(NIOSH-approved)

Safety Goggles
P (Splash-proof)

Researcher

Nitrile Gloves
(Chemical-resistant)

Lab Coat
(Flame-resistant)

Click to download full resolution via product page

Caption: Essential Personal Protective Equipment for handling (5-Chlorobenzofuran-2-
yl)boronic acid.

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of the
compound and ensuring a safe laboratory environment.

Handling

» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust.[4][6]

e Avoid contact with skin and eyes.[6][7] Do not get the substance on clothing.[4]
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e Wash hands and any exposed skin thoroughly after handling.[4][5]
e Do not eat, drink, or smoke in areas where the chemical is handled.[8][9]

» Avoid the formation of dust and aerosols.[7]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10]
o Store locked up.[4]

e For long-term stability, some suppliers recommend storing under an inert atmosphere (e.g.,
Argon) and in a freezer at temperatures under -20°C.

o Store away from incompatible materials such as strong oxidizing agents.[6][8]

First-Aid and Emergency Procedures

Immediate and appropriate first-aid measures are crucial in the event of accidental exposure.
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Exposure Route First-Aid Procedure

Move the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If
Inhalation . .
symptoms persist or if the person feels unwell,

call a POISON CENTER or doctor.[4]

Take off immediately all contaminated clothing.
i Wash the affected area with plenty of soap and
Skin Contact _ -
water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[4][6]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical attention.[4]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Do not induce vomiting. Seek

medical attention if symptoms occur.[4]

Accidental Release Measures

In case of a spill, immediately evacuate the area. Wear appropriate PPE, including a respirator.
Use dry clean-up procedures to avoid generating dust.[9] Sweep up the material and place it in
a suitable, sealed container for disposal.[4][7] Prevent the product from entering drains or
waterways.[8][9]

Experimental Protocols and Applications

(5-Chlorobenzofuran-2-yl)boronic acid is primarily used as an intermediate in organic
synthesis. Boronic acids are renowned for their role in the Suzuki-Miyaura cross-coupling
reaction, a versatile method for forming carbon-carbon bonds.[1][11]

General Handling Workflow in the Laboratory

The following workflow outlines the standard procedure for safely handling the reagent in a
research setting.
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1. Preparation
- Don PPE
- Verify fume hood function

'

2. Weighing
- Use analytical balance
- Handle in fume hood or ventilated enclosure

y

3. Reaction Setup
- Add reagent to vessel under inert atmosphere if require

'

4. Reaction Workup
- Quench reaction safely
- Perform extraction/purification

'

5. Cleanup & Disposal
- Decontaminate glassware
- Dispose of waste in labeled containers

'

6. Storage
- Tightly seal container
- Return to designated storage area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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